Cas no 7291-30-7 (3-Penten-2-one,1,1,1-trifluoro-4-hydroxy-)

• Product Name: 3-Penten-2-one,1,1,1-trifluoro-4-hydroxy-
• CAS No: 7291-30-7
• MF: C₅H₅F₃O₂
• MW: 154.087212324142
• CID: 574842
• PubChem ID: 5363864
• Update Time: 2025-04-19

3-Penten-2-one,1,1,1-trifluoro-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one,1,1,1-trifluoro-4-hydroxy-
• (Z)-5,5,5-trifluoro-4-hydroxypent-3-en-2-one
• 1,1,1-Trifluoro-4-hydroxypent-3-en-2-one
• LogP
• Trifluoromethyl (2-hydroxy-1-propenyl) ketone
• SCHEMBL881148
• SCHEMBL11978640
• (3z)-5,5,5-trifluoro-4-hydroxy-3-penten-2-one
• 1,1,1-trifluoro-4-hydroxy-3-penten-2-one
• 7291-30-7

• Inchi： 1S/C5H5F3O2/c1-3(9)2-4(10)5(6,7)8/h2,10H,1H3/b4-2-
• InChI Key： HZWABPCDJWBJSC-RQOWECAXSA-N
• SMILES： FC(/C(=C/C(C)=O)/O)(F)F

Computed Properties

• Exact Mass: 154.02415
• Monoisotopic Mass: 154.024164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.3

Experimental Properties

• Density: 1.334
• Boiling Point: 105.2°C at 760 mmHg
• Flash Point: 17.425°C
• Refractive Index: 1.386
• PSA: 37.3